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Welcome to the technical support center for COMRADES (Crosslinking of Matched RNAs and
Deep Sequencing) experiments. This resource provides troubleshooting guides and frequently
asked questions (FAQs) to help researchers, scientists, and drug development professionals
effectively manage psoralen monoadducts in their RNA structure analysis workflows.

Frequently Asked Questions (FAQs)
Q1: What are psoralen monoadducts and how do they
differ from crosslinks in the context of COMRADES?

A: Psoralens are compounds that can intercalate into double-stranded regions of nucleic acids.
Upon exposure to long-wave UV light (UVA, ~365 nm), they form covalent bonds with
pyrimidine bases (uracil in RNA).[1][2]

e Monoadducts: A single psoralen molecule reacts with a pyrimidine on one of the RNA
strands. This is the initial photochemical reaction.[2][3]

e Interstrand Crosslinks (ICLs): A monoadduct can absorb a second photon and react with a
pyrimidine on the opposite RNA strand, creating a covalent link between the two strands.[2]

[4]
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In COMRADES, the goal is to identify interacting RNA strands. This is achieved by first creating
ICLs to capture the interaction, followed by a photoreversal step that converts the ICLs back
into monoadducts, allowing for downstream enzymatic reactions like ligation and reverse
transcription.[5][6]

Q2: Why is it necessary to deal with psoralen
monoadducts in COMRADES experiments?

A: Psoralen monoadducts are a critical intermediate in the COMRADES workflow, but they also
present a challenge. While ICLs are essential for capturing the RNA-RNA interaction, they must
be reversed to monoadducts to allow the two RNA strands to be ligated into a single chimeric
molecule for sequencing. However, these remaining monoadducts can act as a block to
reverse transcriptase, which is necessary for converting the RNA into cDNA for sequencing.[7]
[8] Therefore, understanding and managing monoadducts is crucial for a successful
COMRADES experiment.

Q3: How do psoralen monoadducts affect the reverse
transcription step in the COMRADES workflow?

A: Psoralen monoadducts on the RNA template can cause the reverse transcriptase to stall or
dissociate, leading to truncated cDNA products.[7][8] This is analogous to the observed
blockage of RNA polymerase during transcription by psoralen adducts.[7][8][9] The furan-side
monoadduct, in particular, has been shown to block transcription when present on the template
strand.[7][8] This stalling can lead to a loss of sequencing reads corresponding to the
interacting regions, potentially biasing the final structural data.

Troubleshooting Guides
Problem 1: Low yield of chimeric reads in the final
sequencing data.

This could be due to several factors related to psoralen adducts.
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Potential Cause

Recommended Solution

Inefficient psoralen crosslinking

Increase the concentration of the psoralen
derivative (e.g., AMT) or the duration of UVA
(365 nm) irradiation. Ensure even illumination of

the sample.[5]

Poor photoreversal of crosslinks

Optimize the photoreversal step by adjusting the
duration and intensity of short-wave UV (254
nm) irradiation. Ensure the sample is kept on ice
to minimize RNA degradation.[1][5][6]

Excessive RNA degradation during

photoreversal

Minimize the duration of 254 nm UV exposure.
Consider using a singlet quencher like acridine
orange to protect the RNA from photodamage

during irradiation.[10][11][12]

Reverse transcriptase stalling at monoadducts

Use a reverse transcriptase with higher
processivity and strand displacement activity.
Optimize the reverse transcription reaction

conditions (e.g., temperature, additives).

Inefficient ligation of crosslinked RNA fragments

Ensure that the photoreversal of crosslinks to
monoadducts is efficient, as remaining
crosslinks will prevent ligation. Verify the activity
of the RNA ligase.

Problem 2: High background of non-chimeric reads.

This can occur if the psoralen crosslinking is not specific or if there is a high level of random

ligation.
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Recommended Solution

Non-specific psoralen intercalation

Optimize the psoralen concentration and
incubation time to favor intercalation into bona

fide double-stranded regions.

Formation of monoadducts in single-stranded

regions

While less frequent, this can occur. Ensure that
the purification steps for crosslinked fragments

are stringent.

Random ligation of non-crosslinked RNA

fragments

Perform a control experiment where the
photoreversal step is done before the proximity
ligation. This will help to estimate the level of

background ligation.

Experimental Protocols & Methodologies
Key Experimental Steps in COMRADES Involving

Psoralen

The following is a summarized workflow for the psoralen-related steps in a typical COMRADES

experiment.

RNA Processing

Ligation & Reversal Sequencing Preparation

Enrich for
crosslinked fragments

I

‘ Converts crosslinks. [ "
[ witt ibrary Preparation
Proximity Ligation ‘ Vl shortwave UV (254 nm) Reverse Transcription d Sea

Irradiate with Extract and purify
long-wave UV (365 nm) crosslinked RNA

In Vivo Crosslinking

Forms monoadducts
and crosslinks

Incubate cells with
psoralen derivative (e.g., AMT)
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COMRADES workflow highlighting psoralen-related steps.

Protocol 1: Psoralen Crosslinking in vivo

» Reagent Preparation: Prepare a stock solution of a psoralen derivative, such as 4'-
aminomethyl trioxsalen (AMT), in an appropriate solvent (e.g., water or DMSQO). A common
working concentration is 0.5 mg/mL in PBS.[5]

o Cell Treatment: Wash cultured cells with PBS and incubate with the psoralen solution for a
defined period (e.g., 10-20 minutes) to allow for cell penetration and intercalation into RNA.

[5]

o UVA Irradiation: Irradiate the cells with long-wave UV light (365 nm) on ice for a specified
time (e.g., 10-20 minutes).[5][6] The duration of irradiation can be optimized to control the
ratio of monoadducts to crosslinks. Shorter irradiation times favor monoadduct formation,
while longer times increase the yield of crosslinks.[9]

Protocol 2: Photoreversal of Psoralen Crosslinks

o Sample Preparation: After enrichment of the crosslinked RNA fragments, resuspend the RNA

in nuclease-free water.

o UV Irradiation: Place the sample on ice and irradiate with short-wave UV light (254 nm) for a
specific duration (e.g., 5-15 minutes).[1][5][6] The optimal time should be determined
empirically to maximize crosslink reversal while minimizing RNA degradation.

o Post-Irradiation Handling: Proceed immediately to the next step in the COMRADES protocol
(e.g., reverse transcription) to minimize RNA degradation.

Quantitative Data Summary

The efficiency of psoralen adduct formation and reversal can vary depending on the specific

psoralen derivative, RNA sequence and structure, and experimental conditions. The following
table provides a summary of some reported quantitative data, primarily from studies on DNA,
which can serve as a starting point for optimization in RNA-based COMRADES experiments.
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Parameter Condition Observation Reference

The ratio of crosslinks

to monoadducts

Monoadduct vs. Increasing UVA (365 ]
) ) generally increases [9]
Crosslink Formation nm) dose o
with higher UVA
doses.
Can convert a
significant fraction of
crosslinks back to
) o monoadducts.
Photoreversal 254 nm irradiation of )
o ) Quantum yields for [10][11]
Efficiency crosslinks

photoreversal have
been reported in the
range of 0.16-0.30 for
DNA.[10][11]

Can lead to significant

RNA degradation (less

than 0.5% intact). The

presence of a singlet

qguencher like acridine  [10][11][12]
orange can improve

RNA integrity (up to

30% intact).[10][11]

[12]

RNA Integrity during 254 nm irradiation for
Photoreversal 30 min

UVB irradiation can
lead to a higher
overall adduct
Comparison of 365 formation but may
nm (UVA) vs. ~300 favor the formation of [13]

nm (UVB) 3,4-monoadducts over

UVA vs. UVB for

Adduct Formation

the 4',5'-monoadducts
that are precursors to

crosslinks.[13]
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Signaling Pathways and Logical Relationships

The formation and reversal of psoralen adducts is a key logical relationship in the COMRADES
experimental design.

Adduct Formation Adduct Reversal

UVA (365 nm) UVA (365 nm) UV (254 nm)
Psoralen Monoadduct Interstrand Crosslink (ICL) Interstrand Crosslink (ICL)

Psoralen Monoadduct

Y

\
\

Psoralen + dsRNA

Click to download full resolution via product page

Logical flow of psoralen adduct formation and reversal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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